4-(4-Fluorophenyl)-6-phenylpyrimidin-2-amine

• IUPAC Name: 4-(4-fluorophenyl)-6-phenylpyrimidin-2-amine
• InChI: InChI=1S/C16H12FN3/c17-13-8-6-12(7-9-13)15-10-14(19-16(18)20-15)11-4-2-1-3-5-11/h1-10H,(H2,18,19,20)
• InChI Key: VCBZFQIBJMJPMA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)N)C3=CC=C(C=C3)F
• Molecular Formula: C16H12FN3
• Molecular Weight: 265.28 g/mol

Description

4-(4-Fluorophenyl)-6-phenylpyrimidin-2-amine, more commonly referred to as 4FPP, is an organic compound that is used in a variety of scientific research applications. It is a member of the pyrimidine family and is composed of two aromatic rings that are linked together by a nitrogen atom. 4FPP has a wide range of applications in the field of organic chemistry, such as in the synthesis of various drugs and other compounds, as well as in the study of biochemical and physiological processes. In

Scientific Research Applications

4FPP is used in a variety of scientific research applications. One of the most common applications is in the synthesis of drugs and other compounds. 4FPP is also used to study biochemical and physiological processes, such as the action of enzymes, the binding of proteins, and the regulation of gene expression. Additionally, 4FPP has been used in the study of the effects of various drugs on the body, as well as in the development of new drugs.

Mechanism of Action

Target of Action

Similar compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors, which could be helpful in developing new useful derivatives .

Biochemical Pathways

It’s known that similar compounds can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Advantages and Limitations for Lab Experiments

The use of 4FPP in laboratory experiments has several advantages. First, it is relatively easy to synthesize in a laboratory setting, making it cost-effective. Additionally, 4FPP can be used to study the effects of various drugs on the body, as well as in the development of new drugs. Finally, 4FPP is relatively safe to use in laboratory experiments, as it does not have any significant side effects.
However, there are also some limitations to the use of 4FPP in laboratory experiments. First, the mechanism of action of 4FPP is not fully understood, making it difficult to predict its effects on the body. Additionally, the effects of 4FPP on the body are not fully understood, making it difficult to determine its safety. Finally, 4FPP is not approved for human use, making it difficult to use in clinical trials.

Future Directions

The future directions for 4FPP are numerous. First, further research is needed to better understand the mechanism of action of 4FPP and its effects on the body. Additionally, further research is needed to develop new drugs and compounds based on 4FPP. Finally, further research is needed to determine the safety of 4FPP for human use. Additionally, further research is needed to develop new methods of synthesis and to explore potential applications in other fields, such as agriculture and medicine.

Synthesis Methods

4FPP can be synthesized in a laboratory setting using a variety of methods. One of the most commonly used methods is the reaction of 4-fluorophenol and 6-phenylpyrimidine in the presence of a base, such as sodium hydroxide or potassium carbonate. This reaction is typically conducted at room temperature and yields a product with an approximate yield of 85%. Other methods of synthesis include the use of palladium catalysts, microwave-assisted synthesis, and a Suzuki-Miyaura coupling reaction.

Biochemical Analysis

Cellular Effects

Given its structural features, it may influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of 4-(4-Fluorophenyl)-6-phenylpyrimidin-2-amine is yet to be determined . It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of this compound at different dosages in animal models have not been studied yet . Such studies could provide valuable information about any threshold effects, as well as any toxic or adverse effects at high doses .

Metabolic Pathways

Future studies could explore the enzymes or cofactors it interacts with, and any effects it may have on metabolic flux or metabolite levels .

Subcellular Localization

This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .